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Compound of Interest

Compound Name: Triacetylresveratrol

Cat. No.: B3020958

The proper disposal of triacetylresveratrol is crucial for maintaining laboratory safety and
ensuring environmental compliance. As a compound classified with specific hazards, it requires
handling as a hazardous chemical waste. This guide provides detailed procedures for its safe
management and disposal, intended for researchers, scientists, and drug development
professionals.

Key Chemical and Safety Data

Before handling, it is essential to be aware of the properties and hazards associated with
triacetylresveratrol. This information dictates the necessary safety precautions and disposal
route.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3020958?utm_src=pdf-interest
https://www.benchchem.com/product/b3020958?utm_src=pdf-body
https://www.benchchem.com/product/b3020958?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3020958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Property Data Source
CAS Number 42206-94-0 [1]
Molecular Formula C20H1806 [1][2]
Physical Form Solid; white to tan powder [11[3]

B Soluble in DMSO and warm
Solubility [3]
100% ethanol

Skin Irritant (Category 2),
Serious Eye Damage
(Category 1), Skin Sensitizer
GHS Hazard Classes (Category 1), Specific Target [2]
Organ Toxicity - Single
Exposure (Category 3,
Respiratory tract irritation)

GHS Pictograms Danger [2]14]

Standard Operating Procedure for Disposal

This procedure outlines the necessary steps for the safe handling and disposal of
triacetylresveratrol waste, from the point of generation to final collection.

Step 1: Hazard Assessment and Personal Protective
Equipment (PPE)

Based on its GHS classification as a skin and eye irritant, triacetylresveratrol must be
handled as hazardous waste.[2] Always consult the Safety Data Sheet (SDS) before beginning
any work.[5]

Required PPE:

o Eye Protection: Use safety glasses or goggles tested and approved under government
standards such as NIOSH (US) or EN 166 (EU).[3]
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» Hand Protection: Handle with compatible chemical-resistant gloves. Inspect gloves prior to
use and use proper removal techniques to avoid skin contact.[3]

» Body Protection: Wear a lab coat or other protective clothing.

Step 2: Waste Segregation and Collection

Proper segregation is critical to prevent dangerous chemical reactions and ensure compliant
disposal.[5]

e Solid Waste:

o Collect unused or contaminated solid triacetylresveratrol in a dedicated, compatible
container clearly labeled "Hazardous Waste" and listing the full chemical name.[5][6]

o Ensure the container is kept tightly sealed except when adding waste.[5][6]
e Liquid Waste (Solutions):

o If triacetylresveratrol is dissolved in a solvent (e.g., DMSO, ethanaol), collect it in a
separate, compatible liquid waste container.[5]

o Label the container with "Hazardous Waste" and list all chemical constituents by
percentage, including "Triacetylresveratrol” and the solvent(s).[6]

o Do not mix with incompatible waste streams, such as acids or oxidizers.[7] Store acids
and bases separately.[7]

o Spill Cleanup:
o For small spills of the solid powder, prevent further leakage if safe to do so.[3]

o Carefully sweep or shovel the material to avoid creating dust and place it into the
designated solid hazardous waste container for disposal.[3]

Step 3: Storage in a Satellite Accumulation Area (SAA)
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All hazardous waste must be stored in a designated and properly managed location pending
pickup.

Store waste containers in a designated Satellite Accumulation Area (SAA), which should be
at or near the point of waste generation.[6][7]

The SAA must be inspected weekly for any signs of leakage.[7]

Ensure secondary containment, such as a spill tray, is available.[5]

Waste containers can remain in the SAA for up to one year, provided accumulation limits
(typically 55 gallons) are not exceeded.[6][7]

Step 4: Disposal of Empty Containers

Under federal regulations, a container that held a hazardous chemical is not considered
"empty" until specific procedures are followed.[8]

o Triple Rinse: The original container must be triple-rinsed with a suitable solvent (e.g.,
ethanol) to remove all residue.[8]

o Collect Rinsate: The solvent used for rinsing (rinsate) must be collected and disposed of as
hazardous liquid waste.[8]

» Final Container Disposal: Once properly rinsed, remove or deface the original labels and
dispose of the container according to your institution's guidelines for non-hazardous solid
waste.[5][8]

Step 5: Final Disposal Arrangement

Under no circumstances should triacetylresveratrol be disposed of in the regular trash or
down the drain.[9]

» The required method of disposal is to arrange for collection by a licensed, professional waste
disposal company.[3]

 All disposal activities must adhere strictly to federal, state, and local regulations.[3]
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Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
triacetylresveratrol waste streams.
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Triacetylresveratrol Disposal Workflow
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Caption: Logical workflow for the safe disposal of triacetylresveratrol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b3020958?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3020958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

